Cas no 1520045-32-2 (1,3-dimethyl-4-(pyridin-2-yl)-1H-pyrazol-5-amine)

• Product Name: 1,3-dimethyl-4-(pyridin-2-yl)-1H-pyrazol-5-amine
• CAS No: 1520045-32-2
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 6072745
• PubChem ID: 80521040
• Update Time: 2025-06-08

1,3-dimethyl-4-(pyridin-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-4-(pyridin-2-yl)-1H-pyrazol-5-amine
• 2,5-Dimethyl-4-pyridin-2-ylpyrazol-3-amine
• 1H-Pyrazol-5-amine, 1,3-dimethyl-4-(2-pyridinyl)-
• 1520045-32-2
• EN300-1148257
• AKOS019085598

• Inchi： 1S/C10H12N4/c1-7-9(10(11)14(2)13-7)8-5-3-4-6-12-8/h3-6H,11H2,1-2H3
• InChI Key： TVOFVWDRSDZATK-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=C(C2=NC=CC=C2)C(C)=N1

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 339.5±42.0 °C(Predicted)
• pka: 3.45±0.10(Predicted)

Additional information on 1,3-dimethyl-4-(pyridin-2-yl)-1H-pyrazol-5-amine

Professional Introduction to 1,3-dimethyl-4-(pyridin-2-yl)-1H-pyrazol-5-amine (CAS No. 1520045-32-2)

1,3-dimethyl-4-(pyridin-2-yl)-1H-pyrazol-5-amine, with the CAS number 1520045-32-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine has garnered considerable attention due to its structural complexity and potential biological activities. The compound features a pyrazole core substituted with dimethyl and pyridinyl groups, which contribute to its unique chemical properties and reactivity. In recent years, such derivatives have been extensively studied for their applications in drug discovery and medicinal chemistry.

The< strong>pyrazole moiety is a prominent scaffold in medicinal chemistry, known for its ability to interact with various biological targets. The presence of the< strong>dimethyl group at the 1 and 3 positions enhances the lipophilicity of the molecule, making it more suitable for membrane permeability and target binding. Additionally, the< strong>pyridin-2-yl substituent introduces a nitrogen-rich environment that can participate in hydrogen bonding and other non-covalent interactions, crucial for enzyme inhibition and receptor binding.

In recent years, there has been a surge in research focusing on developing novel< strong>pyrazole derivatives as potential therapeutic agents. Studies have demonstrated that compounds with similar structural motifs exhibit promising activities against various diseases, including cancer, inflammation, and infectious disorders. The< strong>1,3-dimethyl-4-(pyridin-2-yl)-1H-pyrazol-5-amine structure has been explored for its potential as an antitumor agent, with preliminary studies suggesting that it can inhibit the growth of certain cancer cell lines by targeting key signaling pathways.

The< strong>CAS number 1520045-32-2 provides a unique identifier for this compound, facilitating its recognition in scientific literature and patent databases. This standardization is essential for researchers to accurately reference and utilize the compound in their experiments. The chemical synthesis of< strong>1,3-dimethyl-4-(pyridin-2-yl)-1H-pyrazol-5-amine involves multi-step reactions, often starting from commercially available precursors such as pyridine derivatives and hydrazine. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

The pharmacological profile of< strong>1,3-dimethyl-4-(pyridin-2-yl)-1H-pyrazol-5-amine has been investigated through both in vitro and in vivo studies. In cell-based assays, the compound has shown selective toxicity towards certain cancer cell lines, suggesting its potential as a lead compound for further drug development. Additionally, animal models have provided insights into its pharmacokinetic behavior and safety profile. These studies are crucial for understanding how the compound behaves within a biological system and for identifying any potential side effects or toxicities.

The< strong>pyridinyl group in the molecule plays a critical role in modulating its biological activity. This moiety can interact with various biological targets, including enzymes and receptors, by forming hydrogen bonds or participating in hydrophobic interactions. The< strong dimethyl substitution further influences the compound's solubility and bioavailability, making it more amenable to formulation as a drug product. These structural features make< strong >1,3-dimethyl-4-(pyridin-2-y l)-1H-pyrazol -5-am ine a versatile scaffold for designing new therapeutic agents.

In conclusion, < strong >1 ,3 -dimethyl -4-( py ridin -2 - yl ) -1 H -pyrazol -5-am ine ( CAS No . 1520045 -32 -2 ) is a promising compound with significant potential in pharmaceutical research . Its unique structural features , combined with its observed biological activities , make it an attractive candidate for further development . As research continues to uncover new applications for this derivative , it is likely that additional insights into its mechanism of action and therapeutic potential will be revealed . This will pave the way for novel drug discoveries and advancements in treating various diseases.